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Compound of Interest

Compound Name:
2-(Azetidin-3-yl)acetamide

hydrochloride

CAS No.: 1795493-56-9

Cat. No.: B1383496

Get Quote

This guide details the structural elucidation of 2-(Azetidin-3-yl)acetamide hydrochloride, a

functionalized saturated nitrogen heterocycle often used as a sp³-rich scaffold in medicinal

chemistry.

Part 1: Structural & Chemical Context
Compound Identity:

IUPAC Name: 2-(Azetidin-3-yl)acetamide hydrochloride

Common Name: 3-(Carbamoylmethyl)azetidine HCl

CAS Number: 1260846-55-6 (Free base often referenced as 13401969 in PubChem CID)

Molecular Formula:

(Salt);

(Free Base)
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Molecular Weight: 150.61 g/mol (HCl Salt); 114.15 g/mol (Free Base)

Structural Significance: The azetidine ring imposes significant angle strain (~90° bond angles),

altering the pKa of the amine and the metabolic profile compared to pyrrolidines or piperidines.

The 3-position substitution creates a vector orthogonal to the ring plane, allowing for unique

chemical space exploration. In the hydrochloride salt form, the secondary amine is protonated (

), which prevents nitrogen inversion and stabilizes the ring conformation.

Part 2: Analytical Strategy & Elucidation Workflow
To unambiguously confirm the structure, a multi-modal approach is required. The primary

challenge is distinguishing the azetidine ring protons (which can show complex second-order

coupling) and confirming the integrity of the primary amide.

Elucidation Logic Flowchart
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Unknown Sample
(White Crystalline Solid)

1. Elemental Analysis / Ion Chromatography
Confirm HCl Stoichiometry (1:1)

2. HRMS (ESI+)
Observe [M+H]+ = 115.0871

(Free Base Mass)

3. FT-IR
Confirm Amide (1650-1690 cm-1)

Confirm Ammonium (2400-3000 cm-1)

4. 1H NMR (DMSO-d6)
Identify Symmetry & Integration

Ring Protons (3.5-4.5 ppm)

5. 2D NMR (HSQC/HMBC)
Establish Connectivity

Link Sidechain to Ring C3

Structure Confirmed:
2-(Azetidin-3-yl)acetamide HCl

Click to download full resolution via product page

Figure 1: Step-by-step logic for structural confirmation.

Part 3: Detailed Experimental Protocols
High-Resolution Mass Spectrometry (HRMS)
The salt dissociates in the ionization source. You will observe the cation of the free base.
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Method: ESI+ (Electrospray Ionization).

Expected Signal:

at

.

Diagnostic: Absence of dimerization implies a clean salt form. If the mass is

, it suggests the radical cation, but protonated species are standard in ESI.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent Choice:DMSO-

is preferred over

.

Reason 1:

causes rapid exchange of the amide (

) and ammonium (

) protons, making them invisible.

Reason 2: DMSO allows observation of the ammonium protons, confirming the salt

formation.

Predicted

NMR Data (400 MHz, DMSO-

):
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Position Type (ppm)
Multiplicit
y

Integral

Coupling
(

)

Assignme
nt Logic

NH-1 Amine 9.0 – 9.5 br s 2H -
Protonated

Azetidine

NH-Amide Amide 7.4, 6.9 br s (x2) 1H each -

Primary

amide

protons

(non-

equivalent

due to

restricted

rotation)

H-2, H-4 Ring 3.7 – 4.1 m 4H Complex

Diastereoto

pic protons

on C2/C4.

[1] Often

appear as

two sets of

multiplets.

H-3 Ring CH 2.9 – 3.1 m (quint) 1H Hz

Methine

proton,

coupled to

H2/H4 and

sidechain

.

H- Sidechain 2.4 – 2.5 d 2H Hz

Methylene

alpha to

carbonyl.

Interpretation of Ring Protons (The "Roofing" Effect): The azetidine ring possesses a plane of

symmetry passing through N, C3, and the side chain.
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Protons cis to the side chain (H2a, H4a) are chemically equivalent to each other.

Protons trans to the side chain (H2b, H4b) are chemically equivalent to each other.

However, H2a is not equivalent to H2b. Thus, you typically see two complex multiplets for the

ring protons, integrating to 2H each, or one overlapped 4H region depending on resolution.

NMR Data (100 MHz, DMSO-

):

Carbonyl (

): ~171 ppm.

Ring C2/C4 (

): ~50–52 ppm (Deshielded by N).

Side Chain (

): ~38 ppm.

Ring C3 (

): ~26–28 ppm.

Infrared Spectroscopy (FT-IR)
Amide I Band: Strong absorption at 1650–1690 cm⁻¹ (

stretch).

Amide II Band: Medium band at 1550–1640 cm⁻¹ (

bend).

Ammonium Band: Broad, multiple bands in 2400–3000 cm⁻¹ region (characteristic of amine

salts,
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stretch overlapping with

).

Part 4: Connectivity & Verification (2D NMR)
To prove the side chain is at position 3 (and not N-substituted), use HMBC.

C=O
(171 ppm)

Sidechain CH2
(38 ppm)

2J

Ring C3
(27 ppm)

Vicinal

Ring C2/C4
(51 ppm)

3J (Definitive)

Vicinal

Click to download full resolution via product page

Figure 2: Key HMBC (dashed) and COSY (solid) correlations verifying the C3-substitution.

Crucial Verification Step:

HMBC Correlation: The side chain protons (

) must show a strong 3-bond correlation to the ring carbons (C2/C4). If the substitution were
on Nitrogen, this correlation would be absent (or require a 4-bond path which is usually
invisible).

N-Substitution Check: If the compound were N-(azetidin-3-yl)acetamide, the amide nitrogen

would be coupled to the ring C3 methine, and the chemical shifts would be drastically

different (C3 methine would be deshielded to >4.5 ppm).

Part 5: Troubleshooting & Salt Handling
Hygroscopicity: Azetidine salts are often hygroscopic. If the NMR peaks are drifting or the

integration is off (due to water peak overlap), dry the sample under high vacuum (P < 1
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mbar) at 40°C for 4 hours before analysis.

Counter-ion Verification: Perform a silver nitrate (

) test. Dissolve a small amount in water and add

. A white precipitate (

) confirms the chloride counter-ion.

Free Base Conversion: If the salt spectra are too broad due to exchange, neutralize a small

aliquot with

in

/

extraction to obtain the free base NMR. The ring protons will shift upfield, and the pattern will
sharpen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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